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Introduction
Lanosol, chemically known as 3,4-dibromo-5-(hydroxymethyl)benzene-1,2-diol, is a

brominated phenolic compound naturally occurring in various species of red algae, particularly

those belonging to the Rhodomelaceae family. This technical guide provides a comprehensive

overview of the chemical properties of Lanosol, including its physicochemical characteristics,

spectroscopic data, and biological activities, with a focus on its antioxidant and anti-

inflammatory mechanisms. The information presented herein is intended to serve as a valuable

resource for researchers and professionals involved in natural product chemistry,

pharmacology, and drug development.

Chemical and Physical Properties
Lanosol is a member of the catechol family, characterized by a benzene ring with two adjacent

hydroxyl groups, further substituted with two bromine atoms and a hydroxymethyl group.[1]

This substitution pattern significantly influences its chemical and physical properties.

Table 1: Physicochemical Properties of Lanosol
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Property Value Source

IUPAC Name

3,4-dibromo-5-

(hydroxymethyl)benzene-1,2-

diol

[1]

Molecular Formula C₇H₆Br₂O₃ [1]

Molecular Weight 297.93 g/mol [1]

XLogP3 1.7 [1]

Hydrogen Bond Donor Count 3 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 1 [1]

Exact Mass 297.86632 g/mol [1]

Monoisotopic Mass 295.86837 g/mol [1]

Topological Polar Surface Area 60.7 Å² [1]

Heavy Atom Count 12 [1]

Complexity 156 [1]

Note: Specific experimental data for pKa, solubility, and melting point are not readily available

in the reviewed literature. The pKa of substituted catechols can vary, but for catechol itself, the

first pKa is around 9.14-9.43.[2][3][4][5] The solubility of bromophenols is influenced by the

degree of bromination, which increases lipophilicity.[6][7] They are commonly extracted using

solvents like methanol or methanol-dichloromethane.[7]

Spectroscopic Data
The structural elucidation of Lanosol relies on various spectroscopic techniques. While a

complete, published spectrum for Lanosol is not readily available, data for closely related

bromophenols provide insights into its expected spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum of Lanosol is expected to show distinct signals for the

aromatic proton, the methylene protons of the hydroxymethyl group, and the hydroxyl

protons. The chemical shifts of these protons would be influenced by the electron-

withdrawing effects of the bromine atoms and the hydroxyl groups.

¹³C NMR: The carbon NMR spectrum would reveal seven distinct carbon signals

corresponding to the benzene ring carbons and the hydroxymethyl carbon. The chemical

shifts of the aromatic carbons would be significantly affected by the bromine and hydroxyl

substituents. For a related compound, alpha-o-methyl-lanosol (3,4-dibromo-5-

methoxymethyl-1,2-benzenediol), ¹³C NMR data is available and can serve as a reference.[8]

Mass Spectrometry (MS):

The mass spectrum of Lanosol would show a characteristic isotopic pattern for a molecule

containing two bromine atoms (approximately 1:2:1 ratio for M, M+2, and M+4 peaks).

Fragmentation patterns in mass spectrometry are crucial for structural confirmation.[7][9][10]

[11][12][13][14][15] For bromophenols, fragmentation often involves cleavage of bonds

adjacent to the aromatic ring and loss of small molecules like water or carbon monoxide.

UV-Vis Spectroscopy:

The UV-Vis spectrum of Lanosol is expected to exhibit absorption maxima in the ultraviolet

region, characteristic of phenolic compounds. The position and intensity of these bands are

influenced by the substitution pattern on the benzene ring.

Experimental Protocols
Extraction of Lanosol from Red Algae:

A general procedure for the extraction of bromophenols from red algae, which can be adapted

for Lanosol, involves the following steps:

1. Collection and Preparation of Red Algae 
 (e.g., Odonthalia, Rhodomela) 2. Freeze-drying or air-drying 3. Grinding to a fine powder 4. Extraction with organic solvent 

 (e.g., Methanol, Ethanol, or a mixture of Dichloromethane/Methanol) 5. Filtration to remove solid residue 6. Concentration of the extract 
 under reduced pressure

7. Chromatographic Separation 
 (e.g., Column Chromatography, HPLC) 8. Isolation of Lanosol
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Figure 1: General workflow for the extraction of Lanosol from red algae.

Synthesis of Lanosol:

While a specific, detailed synthesis protocol for Lanosol is not widely published, a plausible

synthetic route can be devised based on the synthesis of related dihydroxybenzyl alcohol

derivatives.[16][17][18][19][20] A potential strategy involves the protection of hydroxyl groups,

followed by bromination and subsequent deprotection.

1. Starting Material 
 (e.g., 3,5-Dihydroxybenzyl alcohol) 2. Protection of Hydroxyl Groups 3. Regioselective Bromination 4. Deprotection of Hydroxyl Groups 5. Lanosol

Click to download full resolution via product page

Figure 2: A potential synthetic workflow for Lanosol.

Biological Activities and Signaling Pathways
Lanosol and other bromophenols from red algae have demonstrated a range of biological

activities, with antioxidant and anti-inflammatory effects being prominent.[21][22][23][24][25]

Antioxidant Activity:

The antioxidant mechanism of bromophenols, including Lanosol, is primarily attributed to their

ability to act as radical scavengers. Theoretical studies suggest that this can occur through two

main mechanisms: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET).[1][9]

[26][27][28] The catechol moiety in Lanosol is crucial for this activity, as the hydroxyl groups

can donate a hydrogen atom or an electron to neutralize free radicals. The resulting phenoxyl

radical is stabilized by resonance, and the presence of bromine substituents can further

influence the electronic properties and reactivity of the molecule.[1][26][27]
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Figure 3: Proposed antioxidant mechanisms of Lanosol.

Anti-inflammatory Activity:

The anti-inflammatory properties of bromophenols are linked to their ability to modulate key

signaling pathways involved in the inflammatory response, such as the Nuclear Factor-kappa B

(NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[22][23][29] While direct

studies on Lanosol are limited, related bromophenols have been shown to suppress the

production of pro-inflammatory cytokines by inhibiting the activation of these pathways.
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Figure 4: Potential anti-inflammatory mechanism of Lanosol.

Conclusion
Lanosol, a bromophenol from red algae, presents a promising scaffold for further investigation

in drug discovery and development. Its antioxidant and potential anti-inflammatory properties,

coupled with its unique chemical structure, make it a compound of significant interest. This

technical guide has summarized the currently available information on the chemical properties

of Lanosol. Further research is warranted to fully elucidate its physicochemical properties,

develop efficient and scalable synthetic methods, and comprehensively characterize its

biological activities and underlying molecular mechanisms. Such studies will be crucial in

unlocking the full therapeutic potential of this marine natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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